4-{2-[(3-methylphenoxy)acetyl]carbonohydrazonoyl}phenyl 4-nitrobenzoate

• IUPAC Name: [4-[(E)-[[2-(3-methylphenoxy)acetyl]hydrazinylidene]methyl]phenyl] 4-nitrobenzoate
• InChI: InChI=1S/C23H19N3O6/c1-16-3-2-4-21(13-16)31-15-22(27)25-24-14-17-5-11-20(12-6-17)32-23(28)18-7-9-19(10-8-18)26(29)30/h2-14H,15H2,1H3,(H,25,27)/b24-14+
• InChI Key: SOASEEWQCSXAEI-ZVHZXABRSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OCC(=O)NN=CC2=CC=C(C=C2)OC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Isomeric SMILES: CC1=CC(=CC=C1)OCC(=O)N/N=C/C2=CC=C(C=C2)OC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C23H19N3O6
• Molecular Weight: 433.4 g/mol

Description

The compound “4-{2-[(3-methylphenoxy)acetyl]carbonohydrazonoyl}phenyl 4-nitrobenzoate” is a complex organic molecule. It contains several functional groups, including a phenoxy group, an acetyl group, a carbonohydrazonoyl group, and a nitrobenzoate group. The presence of these functional groups suggests that this compound could have interesting chemical properties and reactivity.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely to be quite complex. The presence of multiple aromatic rings (from the phenyl groups) could result in interesting electronic and steric effects. The nitro group is a strong electron-withdrawing group, which could impact the reactivity of the compound.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of aromatic rings could contribute to its stability, while the nitro group could make it more reactive.

Mechanism of Action

The mechanism of action of this compound is not clear without additional context. If this compound is intended for use as a drug, its mechanism of action would depend on its interactions with biological molecules in the body.

Safety and Hazards

Without specific data, it’s hard to comment on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future directions for research on this compound would depend on its intended use. If it’s being studied as a potential drug, future research could involve testing its efficacy and safety in preclinical and clinical trials.